Cas no 1361877-39-5 (2-Chloro-5-(3,5-dichlorophenyl)isonicotinaldehyde)

• Product Name: 2-Chloro-5-(3,5-dichlorophenyl)isonicotinaldehyde
• CAS No: 1361877-39-5
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926128
• Update Time: 2025-05-24

2-Chloro-5-(3,5-dichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3,5-dichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-9-1-7(2-10(14)4-9)11-5-16-12(15)3-8(11)6-17/h1-6H
• InChI Key： ZRRDORLNWPXJON-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=NC(=CC=1C=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-5-(3,5-dichlorophenyl)isonicotinaldehyde

Comprehensive Overview of 2-Chloro-5-(3,5-dichlorophenyl)isonicotinaldehyde (CAS No. 1361877-39-5)

The compound 2-Chloro-5-(3,5-dichlorophenyl)isonicotinaldehyde (CAS No. 1361877-39-5) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorinated phenyl ring and an aldehyde functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel antimicrobial agents and crop protection chemicals.

One of the key reasons for the growing attention toward 2-Chloro-5-(3,5-dichlorophenyl)isonicotinaldehyde is its relevance in addressing global challenges such as antibiotic resistance and sustainable agriculture. With the rise of multidrug-resistant pathogens, scientists are exploring chlorinated aromatic compounds like this one for their potential to inhibit bacterial growth. Similarly, in agriculture, the demand for eco-friendly pesticides has led to investigations into its derivatives as alternatives to traditional chemicals.

From a synthetic chemistry perspective, CAS No. 1361877-39-5 offers versatility. The presence of both chloro and aldehyde groups allows for various modifications, enabling the creation of libraries of derivatives for high-throughput screening. This adaptability aligns with the current trend in drug discovery and material science, where researchers seek modular building blocks to accelerate innovation.

Another area of interest is the compound's potential role in catalysis and organic electronics. Its aromatic system and electron-withdrawing substituents make it a candidate for designing organic semiconductors or ligands in transition metal-catalyzed reactions. As the push for green chemistry intensifies, such compounds are being evaluated for their efficiency and environmental impact.

For those searching for 2-Chloro-5-(3,5-dichlorophenyl)isonicotinaldehyde suppliers or synthesis methods, it is essential to note that the compound requires specialized handling due to its reactive functional groups. Reputable suppliers often provide detailed technical data sheets and analytical reports to ensure compliance with safety and quality standards. Additionally, recent publications highlight innovative microwave-assisted synthesis techniques to improve yield and reduce reaction times.

In summary, 2-Chloro-5-(3,5-dichlorophenyl)isonicotinaldehyde (CAS No. 1361877-39-5) represents a promising scaffold in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a compound of interest for researchers tackling some of today's most pressing scientific challenges. As the field evolves, further studies will likely uncover additional uses for this versatile molecule.